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Compound of Interest

Compound Name: Potassium perfluoroheptanoate

Potassium Perfluoroheptanoate: A Technical
Guide

CAS Number: 21049-36-5

This technical guide provides a comprehensive overview of Potassium Perfluoroheptanoate,
a synthetic organofluorine compound. The information is intended for researchers, scientists,
and professionals in drug development and related fields. This document summarizes the
available data on its chemical and physical properties, toxicological profile, and potential
mechanisms of action, with a focus on data presentation in structured tables and visualization
of key pathways.

Chemical and Physical Properties

Potassium perfluoroheptanoate is the potassium salt of perfluoroheptanoic acid (PFHpA). As
a per- and polyfluoroalkyl substance (PFAS), its properties are largely dictated by the highly
stable carbon-fluorine bonds. While specific experimental data for the potassium salt are
limited, the properties of its parent acid, PFHpA, provide valuable insights.

Table 1: Physical and Chemical Properties of Perfluoroheptanoic Acid (PFHpA) and Potassium
Perfluoroheptanoate
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Property

Value for
Perfluoroheptanoic
Acid (PFHpA)

Value for
Potassium
Perfluoroheptanoat

Data Source

e
Molecular Formula C7HF1302 C7F13KO0O2 PubChem[1][2]
Molecular Weight 364.06 g/mol 402.15 g/mol PubChem[1][2]
2,2,3,3,4,45,5,6,6,7,7, potassium;2,2,3,3,4,4,
7- 5,5,6,6,7,7,7-
IUPAC Name ] ] ) PubChem[1][2]
Tridecafluoroheptanoi tridecafluoroheptanoat
c acid e
Appearance Crystalline solid Data not available NICNASJ[3]
Melting Point 24-30 °C Data not available NCBI[4]
Boiling Point 175 °C at 742 mmHg Data not available NCBI[4]
N Expected to be Expected to be
Water Solubility ATSDR[5]
soluble soluble
0.017 mmHg at 20°C ]
Vapor Pressure Data not available NCBI[4]

(extrapolated)

Synthesis

A specific, detailed synthesis protocol for Potassium Perfluoroheptanoate is not readily

available in the public domain. However, a general approach for the synthesis of potassium

salts of carboxylic acids involves the neutralization of the carboxylic acid with a potassium

base.

General Experimental Workflow for Synthesis

The synthesis of Potassium Perfluoroheptanoate can be conceptualized through the

following workflow:
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General Synthesis Workflow

Gerfluoroheptanoic Acid (PFHpAD (Potassium Hydroxide (KOH) SqutiorD

:

(Crude Potassium Perfluoroheptanoate Solutior)

Purification
(e.g., recrystallization, filtration)
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Proposed PPARa Signaling Pathway for PFHpA
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LC-MS/MS Analysis Workflow

Biological Sample
(e.g., Serum)
(Spike with Internal Standard)

Sample Extraction and Cleanup
(Protein Precipitation, SPE)

Tandem Mass Spectrometry (MS/MS)
Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Potassium perfluoroheptanoate” CAS number 21049-
36-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3040504#potassium-perfluoroheptanoate-cas-
number-21049-36-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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